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Compound of Interest

Compound Name: 6-Bromo-4-methoxypicolinic acid

Cat. No.: B1526016

Abstract

The unequivocal determination of a molecule's chemical structure is a cornerstone of chemical
research and pharmaceutical development. In this guide, we detail the systematic process for
the structure elucidation of 6-Bromo-4-methoxypicolinic acid, a substituted pyridine
derivative of interest in medicinal chemistry. This document moves beyond a simple recitation
of data to explain the causality behind the analytical strategy, integrating data from High-
Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared (FTIR) Spectroscopy, and
both Proton (*H) and Carbon-13 (*3C) Nuclear Magnetic Resonance (NMR) spectroscopy. Each
step is designed as a self-validating component of a holistic analytical workflow, providing the
robust, unambiguous structural confirmation required for progression in a research or
development pipeline.

Foundational Analysis: The Hypothesis from
Nomenclature

Before any instrument is utilized, the compound's name, 6-Bromo-4-methoxypicolinic acid,
provides a structural hypothesis. Picolinic acid defines a pyridine ring with a carboxylic acid at
the C2 position. The prefixes indicate a bromine atom at C6 and a methoxy group at C4. This
leads to the proposed structure with the molecular formula CzHeBrNOs and a corresponding
monoisotopic mass of 230.9585 g/mol .
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The core of our task is to design and execute a series of experiments that will rigorously test
this hypothesis, confirming both the elemental composition and the precise arrangement and
connectivity of every atom in the molecule. The selection of techniques is not arbitrary; it

follows a logical progression from broad compositional data to fine-detail connectivity.[1][2][3]
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[UPAC Name:
6-Bromo-4-methoxypicolinic acid
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f Structural Hypothesis: A

- Pyridine Core

- COOH at C2

- OCH3 at C4
- Br at C6

'

Derived Molecular Formula:
C7HeBrNOs

'

Calculated Mass:
230.9585 Da (monoisotopic)

- J
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Spectroscopic Workflow

HRMS

Confirms C7HeéBrNO3
Shows Br Isotope Pattern

~

Validates Elemental
Composition for Gioups

FTIR
Confirms -COOH, -OCHs
and Pyridine Ring

1H NMR
Shows 4 Proton Environments
(2 Ar-H, OCHs, COOH)

Proton Data Constrains
Carbon Assignments

13C NMR
Shows 7 Unique Carbons
(C=0, 5 Ar-C, OCH3)

Functional Grofips
Provide Context for Shifts

/

~

Confirmed Structure:
6-Bromo-4-methoxypicolinic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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